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Compound of Interest

Compound Name: Benzyl-PEG2-CH2-Boc

Cat. No.: B606031 Get Quote

This technical guide provides a comprehensive overview of the synthetic pathways for Benzyl-
PEG2-CH2-Boc, a bifunctional linker commonly utilized in the development of Proteolysis

Targeting Chimeras (PROTACs).[1] This document is intended for researchers, scientists, and

professionals in the field of drug development and medicinal chemistry.

Introduction to Benzyl-PEG2-CH2-Boc
Benzyl-PEG2-CH2-Boc, with the chemical name tert-butyl (2-(2-

(benzyloxy)ethoxy)ethyl)carbamate, is a valuable chemical entity in the field of targeted protein

degradation. Its structure incorporates a benzyl-protected hydroxyl group, a hydrophilic di-

ethylene glycol (PEG2) spacer, and a Boc-protected amine. This arrangement allows for its

sequential or orthogonal functionalization in the construction of PROTACs, which are

heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target protein, leading to the

target's ubiquitination and subsequent degradation by the proteasome.

This guide outlines two primary synthetic routes for the preparation of Benzyl-PEG2-CH2-Boc,

providing detailed experimental protocols, tabulated data for key reaction components, and

visual representations of the synthetic pathways.

Synthetic Pathways
Two plausible and efficient synthetic pathways for Benzyl-PEG2-CH2-Boc are presented

below. Both routes are viable, and the choice of pathway may depend on the availability of

starting materials and the specific requirements of the researcher.
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Pathway A: Benzylation followed by Boc-Protection
This pathway involves the initial benzylation of the terminal hydroxyl group of 2-(2-

aminoethoxy)ethanol, followed by the protection of the primary amine with a tert-

butoxycarbonyl (Boc) group.

2-(2-aminoethoxy)ethanol 2-(2-(Benzyloxy)ethoxy)ethanamine

  Benzyl Bromide, NaH
  THF, 0 °C to rt Benzyl-PEG2-CH2-Boc

  (Boc)2O, Et3N
  DCM, 0 °C to rt

2-(2-aminoethoxy)ethanol tert-butyl (2-(2-hydroxyethoxy)ethyl)carbamate

  (Boc)2O, Et3N
  DCM, 0 °C to rt Benzyl-PEG2-CH2-Boc

  Benzyl Bromide, NaH
  THF, 0 °C to rt

Dissolve 2-(2-aminoethoxy)ethanol
in anhydrous THF Cool to 0 °C Add NaH portion-wise Stir at 0 °C Add Benzyl Bromide dropwise Warm to room temperature

and stir overnight Quench with water Extract with Ethyl Acetate Dry over Na2SO4 Concentrate in vacuo Purify by column chromatography

Dissolve 2-(2-(benzyloxy)ethoxy)ethanamine
in DCM Cool to 0 °C Add Triethylamine Add (Boc)2O dropwise Warm to room temperature

and stir for 4-6 hours
Wash with saturated NaHCO3

and brine Dry over Na2SO4 Concentrate in vacuo Purify by column chromatography

Dissolve 2-(2-aminoethoxy)ethanol
in DCM Cool to 0 °C Add Triethylamine Add (Boc)2O dropwise Warm to room temperature

and stir for 4-6 hours
Wash with saturated NaHCO3

and brine Dry over Na2SO4 Concentrate in vacuo Purify by column chromatography

Dissolve tert-butyl (2-(2-hydroxyethoxy)ethyl)carbamate
in anhydrous THF Cool to 0 °C Add NaH portion-wise Stir at 0 °C Add Benzyl Bromide dropwise Warm to room temperature

and stir overnight Quench with water Extract with Ethyl Acetate Dry over Na2SO4 Concentrate in vacuo Purify by column chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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